2-(4'-amino-4-biphenylyl)-6-chloro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-[4-(4-aminophenyl)phenyl]-6-chlorobenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C24H15ClN2O2/c25-21-13-12-20-22-18(21)2-1-3-19(22)23(28)27(24(20)29)17-10-6-15(7-11-17)14-4-8-16(26)9-5-14/h1-13H,26H2
• InChI Key: COTJAYMPEFEVQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)C4=CC=C(C=C4)C5=CC=C(C=C5)N)Cl
• Molecular Formula: C24H15ClN2O2
• Molecular Weight: 398.8 g/mol

Description

This compound is a derivative of isoquinoline, a heterocyclic aromatic organic compound. Isoquinolines are an important class of natural alkaloids that demonstrate a wide range of biological activities.

Synthesis Analysis

Isoquinoline derivatives have been synthesized through various methods over the years. Some of these methods include the Gabriel-Colman rearrangement, the Pictet-Spengler synthesis, and the Pomeranz-Fritsch reaction.

Molecular Structure Analysis

The molecular structure of this compound suggests that it contains an isoquinoline core, which is a nitrogen-containing heterocyclic compound.

Chemical Reactions Analysis

Isoquinoline derivatives can undergo a variety of chemical reactions. For example, an unexpected in situ oxidation by air followed by a cascade process allowed access to a series of isoquinoline-1,3,4(2H)-triones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a similar compound, Thiazole, 2-amino-4-(4-biphenylyl)-, the molecular weight is 252.334.

Future Directions

The synthesis and study of isoquinoline derivatives is a hot topic in organic and medicinal chemistry due to their diverse structures and biological activities. Future research may focus on developing new synthesis methods and exploring the biological activities of these compounds.